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Compound of Interest

Compound Name:
5-Hydroxy-2-methyl-4-nitrobenzoic

acid

Cat. No.: B599797 Get Quote

Essential Safety and Handling Guide for 5-Hydroxy-
2-methyl-4-nitrobenzoic Acid
This guide provides immediate and essential safety protocols for researchers, scientists, and

drug development professionals handling 5-Hydroxy-2-methyl-4-nitrobenzoic acid. The

following procedures for personal protective equipment (PPE), operational handling, and

disposal are based on best practices for similar nitro-substituted benzoic acid compounds.

Personal Protective Equipment (PPE)
When handling 5-Hydroxy-2-methyl-4-nitrobenzoic acid, a comprehensive PPE strategy is

crucial to minimize exposure and ensure personal safety. The following table summarizes the

required PPE.
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Protection Type Specific Recommendations Standards

Eye and Face Protection
Wear chemical safety goggles

or glasses with side shields.

Conforms to OSHA's 29 CFR

1910.133 or European

Standard EN166.[1][2][3]

Skin Protection

Wear appropriate chemical-

resistant gloves and a lab coat

or other protective clothing to

prevent skin contact.[1][2][3]

Respiratory Protection

Use a NIOSH/MSHA or

European Standard EN 149

approved respirator if

ventilation is inadequate or if

dust is generated.[1][4]

Follow OSHA respirator

regulations in 29 CFR

1910.134 or European

Standard EN 149.[1]

Operational Plan: Handling and Storage
Proper handling and storage procedures are critical to maintaining a safe laboratory

environment.

Handling:

Work in a well-ventilated area, preferably in a chemical fume hood, to minimize inhalation of

dust.[1][5]

Avoid generating and accumulating dust.[1]

Prevent all personal contact with the substance, including inhalation and contact with skin

and eyes.[5]

Wash hands and any exposed skin thoroughly after handling.[1][3]

Do not eat, drink, or smoke in areas where the chemical is handled.[5]

Storage:

Store in a cool, dry, and well-ventilated area.[1][2]
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Keep the container tightly closed to prevent contamination and moisture absorption.[1][2]

Store away from incompatible materials such as strong oxidizing agents.[6]

Emergency Procedures
In the event of an emergency, immediate and appropriate action is necessary.

Emergency Situation First Aid and Response

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek immediate

medical attention.[1]

Skin Contact

Remove contaminated clothing and shoes.

Flush skin with plenty of soap and water for at

least 15 minutes. Get medical attention if

irritation develops.[1]

Inhalation

Move the exposed person to fresh air. If

breathing is difficult, give oxygen. If not

breathing, give artificial respiration. Seek

immediate medical attention.[1]

Ingestion

Do NOT induce vomiting. If the person is

conscious, rinse their mouth with water. Seek

immediate medical attention.[3]

Spill

For small spills, carefully sweep up the material,

avoiding dust generation, and place it in a

suitable, closed container for disposal.[1]

Ensure the area is well-ventilated. For large

spills, alert emergency services.[5]

Disposal Plan
All chemical waste must be handled and disposed of in accordance with local, state, and

federal regulations.
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Collect waste material in a clearly labeled, sealed container.

Chemical waste generators must determine whether a discarded chemical is classified as a

hazardous waste.[6]

Consult with your institution's environmental health and safety (EHS) office for specific

disposal guidelines. Do not dispose of down the drain.[6]

Procedural Workflow for Handling 5-Hydroxy-2-
methyl-4-nitrobenzoic Acid
The following diagram outlines the standard operating procedure for safely handling this

compound from receipt to disposal.
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Preparation

Handling

Cleanup & Storage

Disposal

Review Safety Data Sheet (SDS) for similar compounds

Don appropriate Personal Protective Equipment (PPE)

Work in a well-ventilated fume hood

Proceed to Handling

Weigh and handle the solid compound carefully to avoid dust

Perform experimental procedure

Decontaminate work surfaces

Proceed to Cleanup

Store compound in a cool, dry, well-ventilated area Properly label and store waste

Consult EHS for disposal guidelines

Proceed to Disposal

Dispose of waste through approved channels

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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